Cas no 1281189-85-2 (3-chloro-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-chloro-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one
• CAS No: 1281189-85-2
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4585970
• PubChem ID: 53514726
• Update Time: 2025-05-24

3-chloro-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one
• 3-Chloro-1-methyl-5-(trifluoromethyl)pyridin-2-one 97%

• Inchi： 1S/C7H5ClF3NO/c1-12-3-4(7(9,10)11)2-5(8)6(12)13/h2-3H,1H3
• InChI Key： YVNPFRDUUGSWRV-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(C(F)(F)F)C=C1Cl

Computed Properties

• Exact Mass: 211.001
• Monoisotopic Mass: 211.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-chloro-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 3-chloro-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one (CAS No. 1281189-85-2)

3-chloro-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one (CAS No. 1281189-85-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both chloro and trifluoromethyl substituents on the dihydropyridinone scaffold enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for small molecule inhibitors and bioactive intermediates, aligning with the growing demand for novel therapeutic agents.

In recent years, the compound has been explored for its potential in crop protection and pest management, addressing global concerns about sustainable agriculture. Its trifluoromethyl group is a key motif in agrochemicals, known for improving metabolic stability and target affinity. This aligns with trending searches like "eco-friendly pesticides" and "next-gen agrochemicals," reflecting the industry's shift toward environmentally conscious solutions. The 1,2-dihydropyridin-2-one core also offers versatility in medicinal chemistry, making it a hotspot for studies on kinase inhibitors and anti-inflammatory agents.

The synthesis of 3-chloro-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one typically involves multi-step reactions, including halogenation and cyclization strategies. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize yields, a topic frequently searched by synthetic chemists. Its CAS No. 1281189-85-2 is often referenced in patent literature, underscoring its commercial relevance. Discussions around "green chemistry alternatives" and "scalable synthesis" further highlight its alignment with modern research priorities.

From a regulatory perspective, the compound's non-hazardous profile under standard handling conditions makes it a viable candidate for industrial applications. Its stability under physiological conditions has spurred investigations into its drug-likeness and ADME properties, topics dominating pharma SEO queries. As the demand for fluorinated compounds rises—driven by their prevalence in blockbuster drugs—this molecule exemplifies the intersection of innovation and practicality in organic chemistry.

In conclusion, 3-chloro-1-methyl-5-(trifluoromethyl)-1,2-dihydropyridin-2-one represents a compelling case study in the evolution of functionalized heterocycles. Its dual utility in life sciences and material innovation positions it as a compound of enduring interest, resonating with both academic and industrial audiences seeking cutting-edge solutions.